Cas no 1044768-45-7 (4-Chloro-6-fluoro-2-methylpyrido[3,4-d]pyrimidine)

4-Chloro-6-fluoro-2-methylpyrido[3,4-d]pyrimidine is a heterocyclic compound featuring a pyrido[3,4-d]pyrimidine core substituted with chloro, fluoro, and methyl functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the synthesis of biologically active molecules. The presence of both chloro and fluoro substituents enhances its reactivity, facilitating further functionalization, while the methyl group contributes to stability and lipophilicity. This compound is commonly utilized in the development of kinase inhibitors and other therapeutic agents due to its ability to modulate key biological pathways. High purity and consistent quality ensure reliable performance in synthetic applications.

4-Chloro-6-fluoro-2-methylpyrido[3,4-d]pyrimidine structure

1044768-45-7 structure

Product Name:4-Chloro-6-fluoro-2-methylpyrido[3,4-d]pyrimidine

CAS No:1044768-45-7

MF:C₈H₅ClFN₃

MW:197.596803426743

CID:4827744

PubChem ID:24903868

Update Time:2025-06-09

4-Chloro-6-fluoro-2-methylpyrido[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-chloro-6-fluoro-2-methylpyrido[3,4-d]pyrimidine
- 1044768-45-7
- CS-0186993
- E74299
- AKOS006308383
- DTXSID701233734
- 4-Chloro-6-fluoro-2-methylpyrido[3,4-d]pyrimidine
- Inchi： 1S/C8H5ClFN3/c1-4-12-6-3-11-7(10)2-5(6)8(9)13-4/h2-3H,1H3
- InChI Key： SXLNWUHSIPYGHJ-UHFFFAOYSA-N
- SMILES： ClC1=C2C=C(N=CC2=NC(C)=N1)F

Computed Properties

Exact Mass: 197.0156030g/mol
Monoisotopic Mass: 197.0156030g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 38.7

4-Chloro-6-fluoro-2-methylpyrido[3,4-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM467262-250mg	4-chloro-6-fluoro-2-methylpyrido[3,4-d]pyrimidine	1044768-45-7	95%+	250mg	$804	2023-01-17
Chemenu	CM467262-1g	4-chloro-6-fluoro-2-methylpyrido[3,4-d]pyrimidine	1044768-45-7	95%+	1g	$2010	2023-01-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00748203-100mg	4-Chloro-6-fluoro-2-methylpyrido[3,4-d]pyrimidine	1044768-45-7	95%	100mg	￥3752.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00748203-250mg	4-Chloro-6-fluoro-2-methylpyrido[3,4-d]pyrimidine	1044768-45-7	95%	250mg	￥5628.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00748203-1g	4-Chloro-6-fluoro-2-methylpyrido[3,4-d]pyrimidine	1044768-45-7	95%	1g	￥14070.0	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OJ709-50mg	4-Chloro-6-fluoro-2-methylpyrido[3,4-d]pyrimidine	1044768-45-7	95+%	50mg	2028.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OJ709-200mg	4-Chloro-6-fluoro-2-methylpyrido[3,4-d]pyrimidine	1044768-45-7	95+%	200mg	5071.0CNY	2021-07-17
Alichem	A029197306-1g	4-Chloro-6-fluoro-2-methylpyrido[3,4-d]pyrimidine	1044768-45-7	95%	1g	$2070.30	2023-09-04
Alichem	A029197306-5g	4-Chloro-6-fluoro-2-methylpyrido[3,4-d]pyrimidine	1044768-45-7	95%	5g	$4971.40	2023-09-04